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Compound of Interest

Compound Name:
2-Bromo-1-(3,4-

dichlorophenyl)ethanone

Cat. No.: B105186 Get Quote

Safe Disposal of 2-Bromo-1-(3,4-
dichlorophenyl)ethanone
The proper disposal of 2-Bromo-1-(3,4-dichlorophenyl)ethanone is critical due to its

hazardous properties, including its classification as a corrosive and toxic substance.[1][2]

Disposal must be carried out in accordance with local, regional, and national regulations, and

handled by qualified personnel at an approved waste disposal facility.[1][3] This guide provides

essential procedural steps for researchers and laboratory professionals to ensure safe handling

and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

[1] All handling of this substance should occur in a well-ventilated area or under a chemical

fume hood.[4] In case of a spill, collect the material by sweeping it up and placing it into a

suitable, labeled container for disposal; avoid creating dust.[4][5]

Summary of Chemical Safety and Disposal Data
The following table summarizes key data points relevant to the safe disposal of 2-Bromo-1-
(3,4-dichlorophenyl)ethanone.
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Property Data Citation(s)

Chemical Classification
Halogenated Organic

Compound
[6]

Hazard Statements

Causes severe skin burns and

eye damage; Toxic if

swallowed.

[1][2]

UN Number UN3261 [1]

Proper Shipping Name
Corrosive solid, acidic, organic,

n.o.s.
[1]

Incompatible Materials
Strong bases, strong oxidizing

agents, amines.
[1]

Primary Disposal Method
Incineration at a regulated

hazardous waste facility.
[6][7]

Step-by-Step Disposal Protocol
The disposal of 2-Bromo-1-(3,4-dichlorophenyl)ethanone is managed by treating it as a

halogenated organic hazardous waste.

Step 1: Waste Identification and Segregation
Identify as Halogenated Waste: 2-Bromo-1-(3,4-dichlorophenyl)ethanone contains

bromine and chlorine, classifying it as a halogenated organic compound.[6]

Segregate at the Source: It is crucial to keep halogenated organic wastes separate from

non-halogenated wastes.[8][9] Do not mix this compound with other waste streams,

especially incompatible materials like bases or strong oxidizing agents.[1] This segregation is

important as the disposal cost for halogenated waste is often higher, and mixing can cause

dangerous reactions.[9]

Step 2: Waste Collection and Containment
Select Appropriate Container: Collect waste 2-Bromo-1-(3,4-dichlorophenyl)ethanone in a

designated, compatible hazardous waste container. The container must be in good condition
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and have a tightly sealing cap to be "vapor tight" and "spill proof."[8]

Proper Labeling: Label the waste container clearly before any waste is added.[8] The label

must include:

The words "Hazardous Waste".[9]

The full chemical name: "Waste 2-Bromo-1-(3,4-dichlorophenyl)ethanone". Do not use

abbreviations or chemical formulas.[8]

A list of all components if it is a mixed waste.[6]

Keep Container Closed: The waste container must remain closed at all times, except when

actively adding waste.[8]

Step 3: Storage and Final Disposal
Temporary Storage: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory. This area should be cool, dry, and well-ventilated.[1]

[4]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for the pickup and transport of

the waste.[9]

Final Disposal: The final disposal must be conducted at an approved and licensed waste

treatment plant.[1][3] The standard method for halogenated organic waste is regulated

incineration.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-1-(3,4-dichlorophenyl)ethanone.

Caption: Workflow for the safe disposal of 2-Bromo-1-(3,4-dichlorophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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